5-Chloro-3-(4-cyanophenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(4-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H8ClNO2/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-9(8-16)2-4-10/h1-7H,(H,17,18)
• InChI Key: WGMDAYWSTQPXPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H8ClNO2
• DSSTOX Substance ID: DTXSID80688825
• Molecular Weight: 257.67 g/mol
• CAS RN: 1261920-80-2

Description

5-Chloro-3-(4-cyanophenyl)benzoic acid, also known as 5-chloro-3-phenylbenzoic acid, is an organic compound used in a variety of scientific research applications. It is a white crystalline solid, with a melting point of 197-199°C and a molecular weight of 218.55 g/mol. It is insoluble in water and soluble in alcohol, acetone, and ether. It is a versatile compound that can be used in a variety of laboratory experiments and has a variety of biochemical and physiological effects.

Scientific Research Applications

5-Chloro-3-(4-cyanophenyl)benzoic acid is a versatile compound that can be used in a variety of scientific research applications. It has been used in cell culture studies to investigate the effects of various drugs on cell proliferation, apoptosis, and cytokine production. It has also been used in biochemistry studies to investigate the effects of various enzymes on the metabolism of various compounds. Additionally, it has been used in pharmacology studies to investigate the effects of various drugs on the body, as well as in toxicology studies to investigate the effects of various toxins on the body.

Mechanism of Action

5-Chloro-3-(4-cyanophenyl)benzoic acid has been found to act as an inhibitor of the enzyme cyclooxygenase (COX). This enzyme is involved in the production of prostaglandins, which are hormones involved in inflammation, pain, and fever. By inhibiting the activity of this enzyme, 5-chloro-3-(4-cyanophenyl)benzoic acid is able to reduce the production of prostaglandins, thus reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
5-Chloro-3-(4-cyanophenyl)benzoic acid has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever. It has also been found to reduce the production of prostaglandins, which are hormones involved in inflammation, pain, and fever. Additionally, it has been found to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-3-(4-cyanophenyl)benzoic acid in laboratory experiments include its low cost, its availability, and its versatility. It is also relatively easy to synthesize, and can be used in a variety of experiments. The main limitation of using this compound in laboratory experiments is its solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

The use of 5-chloro-3-(4-cyanophenyl)benzoic acid in scientific research is still in its infancy, and there are many potential future directions for its use. Some potential areas of research include its effects on other enzymes involved in inflammation and pain, its effects on other hormones involved in inflammation and pain, and its effects on other physiological processes. Additionally, it could be used in research on drug metabolism and drug interactions, as well as in research on the effects of toxins on the body. Finally, it could be used in research on the effects of environmental pollutants on the body, as well as in research on the effects of aging on the body.

Synthesis Methods

5-Chloro-3-(4-cyanophenyl)benzoic acid can be synthesized from 3-chlorobenzoic acid, 4-cyanophenol, and anhydrous sodium carbonate. The reaction between 3-chlorobenzoic acid and 4-cyanophenol is conducted in an aqueous solution of anhydrous sodium carbonate, with the reaction being driven by the formation of an insoluble precipitate. The reaction is then heated to reflux and the product is collected by filtration and washed with water.